Cas no 1443980-41-3 (2-chloro-1,3-benzothiazole-7-sulfonyl chloride)

• Product Name: 2-chloro-1,3-benzothiazole-7-sulfonyl chloride
• CAS No: 1443980-41-3
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 5160704
• PubChem ID: 71758337
• Update Time: 2025-11-07

2-chloro-1,3-benzothiazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonyl chloride, 2-chloro-
• 2-chloro-1,3-benzothiazole-7-sulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-7-10-4-2-1-3-5(6(4)13-7)14(9,11)12/h1-3H
• InChI Key： BWDXTKPGRXOIJF-UHFFFAOYSA-N
• SMILES： S1C2=C(S(Cl)(=O)=O)C=CC=C2N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-chloro-1,3-benzothiazole-7-sulfonyl chloride

Comprehensive Overview of 2-Chloro-1,3-Benzothiazole-7-Sulfonyl Chloride (CAS No. 1443980-41-3)

2-Chloro-1,3-benzothiazole-7-sulfonyl chloride (CAS No. 1443980-41-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core with sulfonyl chloride and chloro functional groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its role in developing novel heterocyclic derivatives, a trending topic in drug discovery and material science.

The compound’s CAS number 1443980-41-3 is frequently searched in academic databases, reflecting its growing relevance. A key area of interest is its application in covalent inhibitor design, a hot topic in targeted therapy research. The sulfonyl chloride moiety enables selective reactions with nucleophiles, making it pivotal for creating enzyme inhibitors or proteolysis-targeting chimeras (PROTACs). This aligns with the surge in demand for precision medicine solutions, a dominant trend in 2023–2024.

From an industrial perspective, 2-chloro-1,3-benzothiazole-7-sulfonyl chloride is optimized for scalability in high-throughput synthesis. Its stability under controlled conditions and compatibility with green chemistry protocols (e.g., solvent-free reactions) address sustainability concerns—a priority for modern manufacturers. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP applications.

Emerging discussions in AI-driven drug discovery highlight this compound’s potential. Computational models predict its utility in kinase inhibition, leveraging its benzothiazole scaffold for binding affinity. Such insights are often queried in platforms like Reaxys or SciFinder, underscoring the need for detailed technical profiles. Additionally, its role in photoactive materials garners attention for OLED and sensor development, linking to the booming flexible electronics market.

Safety and handling of CAS 1443980-41-3 follow standard organic synthesis protocols. While not classified as hazardous under normal use, proper PPE (e.g., nitrile gloves, ventilation) is recommended. Storage in anhydrous conditions prevents hydrolysis of the sulfonyl chloride group, a common query among laboratory users. Suppliers often provide COA (Certificate of Analysis) to ensure traceability, a practice highly valued in ISO-certified facilities.

In summary, 2-chloro-1,3-benzothiazole-7-sulfonyl chloride bridges cutting-edge research and industrial innovation. Its versatility in medicinal chemistry, alignment with sustainable practices, and computational relevance position it as a compound of significant scientific and commercial interest. For detailed synthetic protocols or SAR studies, peer-reviewed journals and patent databases remain primary resources.